N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-methoxyacetamide

• IUPAC Name: N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2-methoxyacetamide
• InChI: InChI=1S/C16H15FN4O3/c1-23-9-15(22)19-12-7-10(3-4-11(12)17)13-8-21-14(18-13)5-6-16(20-21)24-2/h3-8H,9H2,1-2H3,(H,19,22)
• InChI Key: BCCCPQCHDBEMFL-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=C(C=CC(=C1)C2=CN3C(=N2)C=CC(=N3)OC)F
• Molecular Formula: C16H15FN4O3
• Molecular Weight: 330.31 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, imidazo[1,2-a]pyridines, has been achieved by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is solvent- and catalyst-free, making it environmentally benign. The reaction is reasonably fast, very clean, high yielding, and requires simple workup.

Scientific Research Applications

Imaging and Diagnostic Applications

Fluoroethoxy and fluoropropoxy substituted imidazo[1,2-a]pyridines have been synthesized and evaluated for their selectivity and affinity towards peripheral benzodiazepine receptors (PBRs), with potential applications in positron emission tomography (PET) imaging for neurodegenerative disorders (Fookes et al., 2008). Another study presented the radiosynthesis of a selective radioligand, [18F]PBR111, for imaging the translocator protein (18 kDa) with PET, indicating the role of fluorinated compounds in developing diagnostic tools for brain diseases (Dollé et al., 2008).

Therapeutic Research Applications

Research on imidazo[1,2-a]pyridine derivatives has led to the identification of compounds with potential anti-inflammatory, anticancer, and antiviral properties. For instance, novel fluoro-substituted benzo[b]pyran demonstrated anti-lung cancer activity, indicating the therapeutic potential of fluorinated compounds in oncology (Hammam et al., 2005). Another study highlighted the design and synthesis of imidazo[1,2-a]pyridines as melatonin receptor ligands, suggesting applications in the treatment of sleep disorders and circadian rhythm disruptions (El Kazzouli et al., 2011).

Chemical Synthesis and Herbicidal Applications

The versatile nature of fluoroacrylic building blocks for synthesizing fluorinated heterocyclic compounds has been documented, showcasing the importance of fluorinated compounds in developing new chemical entities with potential industrial and agricultural applications (Shi et al., 1996). Additionally, novel triazolinone derivatives with potential as Protox inhibitors have been synthesized, indicating the role of fluorinated compounds in herbicide development (Luo et al., 2008).